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Compound of Interest

Compound Name: LY2874455

Cat. No.: B612011 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
LY2874455 is a potent and selective small-molecule inhibitor of the Fibroblast Growth Factor

Receptor (FGFR) family of receptor tyrosine kinases.[1][2] It demonstrates inhibitory activity

against FGFR1, FGFR2, FGFR3, and FGFR4 with IC50 values in the low nanomolar range (2.8

nM, 2.6 nM, 6.4 nM, and 6.0 nM, respectively).[3][4] The compound also inhibits VEGFR2 with

an IC50 of 7 nM.[3] By blocking the FGFR signaling pathway, LY2874455 can inhibit

downstream signaling, including the phosphorylation of FRS2 and Erk, thereby impeding tumor

cell proliferation and angiogenesis.[4][5] Due to its oral bioavailability and broad-spectrum

antitumor activity in various xenograft models, LY2874455 is a valuable tool for cancer

research.[2][5][6] Proper preparation of a stock solution is the first critical step for ensuring

accurate and reproducible results in downstream in vitro and in vivo experiments. This

document provides a detailed protocol for preparing a stock solution of LY2874455 using

dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Solubility
A summary of the key properties of LY2874455 is presented in the table below. This data is

essential for accurate stock solution preparation.
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Property Value Source

Molecular Formula C₂₁H₁₉Cl₂N₅O₂ [2][7]

Molecular Weight 444.31 g/mol [1][3][4]

Appearance Solid, Off-white to pink [4]

Purity >98% [1][7]

Solubility in DMSO
≥ 44.4 mg/mL; up to 88 mg/mL

(198.05 mM)
[3][5]

Note: The solubility of LY2874455 can be significantly impacted by hygroscopic DMSO; it is

crucial to use fresh, anhydrous DMSO for best results.[3][4]

Signaling Pathway of LY2874455
LY2874455 exerts its biological effect by inhibiting the autophosphorylation of FGFRs upon

ligand binding. This action blocks the downstream signal transduction cascade, which is critical

for cell proliferation and survival in FGFR-dependent cancers.
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Caption: FGFR signaling pathway and the inhibitory action of LY2874455.
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of LY2874455 in DMSO.

Materials and Equipment
LY2874455 powder (purity >98%)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile)

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for LY2874455 before handling.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing LY2874455 stock solution in DMSO.

Step-by-Step Procedure
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Step 1: Calculate the Required Mass of LY2874455

Use the following formula to determine the mass of LY2874455 required to achieve the desired

concentration and volume.

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 444.31 g/mol

Mass (mg) = (0.010 mol/L) x (0.001 L) x (444.31 g/mol ) x (1000 mg/g) = 4.4431 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 4.44 mg) of LY2874455 powder directly into

the tube.

Step 3: Dissolving the Compound

Using a calibrated pipette, add the calculated volume of fresh, anhydrous DMSO (e.g., 1 mL

for a 10 mM solution) to the microcentrifuge tube containing the LY2874455 powder.

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

If dissolution is slow, warm the tube to 37°C and/or place it in an ultrasonic bath for short

intervals until the solution is clear.[5]

Step 4: Storage of the Stock Solution
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[4]

When ready to use, thaw a single aliquot at room temperature and dilute it to the desired

working concentration in the appropriate cell culture medium or experimental buffer. Note that

high concentrations of DMSO can be toxic to cells; ensure the final concentration of DMSO in

your assay is typically below 0.1-0.5%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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